Cas no 1842396-18-2 (Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate)

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate is a boronic ester derivative of picolinate, widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitated by the sterically hindered dioxaborolane group, and compatibility with a broad range of functional groups. The methyl ester moiety enhances solubility in organic solvents, simplifying handling and purification. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise boron incorporation is required for constructing complex heterocyclic frameworks. Its reliable reactivity and shelf stability make it a preferred choice for targeted C-C bond formation in medicinal chemistry applications.

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate structure

1842396-18-2 structure

Product Name:Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate

CAS No:1842396-18-2

MF:C₁₄H₂₀BNO₄

MW:277.12390422821

MDL:MFCD18723839

CID:4623375

PubChem ID:127263275

Update Time:2025-05-27

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate
- Methyl 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxylate
- 5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carboxylic acid methyl ester
- SB34605
- METHYL 5-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE-2-CARBOXYLATE
- (2-(METHOXYCARBONYL)-5-METHYLPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
- MDL： MFCD18723839
- Inchi： 1S/C14H20BNO4/c1-9-8-16-11(12(17)18-6)7-10(9)15-19-13(2,3)14(4,5)20-15/h7-8H,1-6H3
- InChI Key： KEDILZBYBRJVSA-UHFFFAOYSA-N
- SMILES： O1B(C2=CC(C(=O)OC)=NC=C2C)OC(C)(C)C1(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 369
Topological Polar Surface Area: 57.6

Methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0195P-1g	5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carboxylic acid methyl ester	1842396-18-2	97%	1g	8209.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0195P-5g	5-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2-carboxylic acid methyl ester	1842396-18-2	97%	5g	32056CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0194P-1g	2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester	1842396-18-2	97%	1g	11702.99CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0194P-5g	2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester	1842396-18-2	97%	5g	41384.47CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0194P-500mg	2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester	1842396-18-2	97%	500mg	6275.51CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0194P-250mg	2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester	1842396-18-2	97%	250mg	3561.78CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0194P-100mg	2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester	1842396-18-2	97%	100mg	2204.91CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0194P-50mg	2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester	1842396-18-2	97%	50mg	1526.48CNY	2021-05-07
Chemenu	CM430454-100mg	methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	1842396-18-2	95%+	100mg	$573	2022-09-01
Chemenu	CM430454-250mg	methyl 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinate	1842396-18-2	95%+	250mg	$804	2022-09-01